Cas no 1279816-42-0 (2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid)

• Product Name: 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid
• CAS No: 1279816-42-0
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 6039546
• PubChem ID: 55264261
• Update Time: 2025-06-12

2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006306045
• EN300-6409037
• 1279816-42-0
• 2-(cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid
• 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid

• Inchi： 1S/C8H12O4/c1-12-8(11)6(7(9)10)4-5-2-3-5/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： WSWISZKKRDWABS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)O)CC1CC1)=O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid

Introduction to 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic Acid (CAS No. 1279816-42-0)

2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid (CAS No. 1279816-42-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropylmethyl group and a methoxy substituent, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid is defined by its molecular formula, C₉H₁₄O₄, and its molecular weight of 186.20 g/mol. The compound's structure includes a carboxylic acid functional group, which is essential for its reactivity and potential biological interactions. The cyclopropylmethyl group and the methoxy substituent are key features that influence the compound's physical and chemical properties, such as solubility, stability, and reactivity.

In recent years, 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation in various diseases.

Beyond its anti-inflammatory effects, 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral enzymes and the modulation of host cell signaling pathways, which are crucial for viral replication.

In the context of drug development, 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid has shown promise as a lead compound for the synthesis of more potent and selective derivatives. Chemists have explored various structural modifications to enhance the compound's pharmacological properties, such as improving its bioavailability, reducing toxicity, and increasing target specificity. These efforts have led to the development of several analogs with enhanced therapeutic potential.

The pharmacokinetic properties of 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid have also been studied in detail. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further preclinical and clinical evaluation. In animal models, the compound has demonstrated good oral bioavailability and a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid in various therapeutic settings. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential in specific disease indications.

In addition to its direct therapeutic applications, 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid has also been used as a tool compound in academic research to study biological processes and pathways. Its unique structural features make it an ideal candidate for probing specific enzymatic activities and cellular signaling mechanisms. This has led to new insights into the molecular basis of various diseases and has opened up new avenues for drug discovery.

The synthesis of 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid involves several well-established organic reactions, including Grignard reactions, esterifications, and hydrolysis steps. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in industrial settings. This ensures that the compound can be readily available for both research purposes and commercial applications.

In conclusion, 2-(Cyclopropylmethyl)-3-methoxy-3-oxopropanoic acid (CAS No. 1279816-42-0) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in modern drug discovery efforts.